2-Methoxy-3-nitrobenzonitrile

• IUPAC Name: 2-methoxy-3-nitrobenzonitrile
• InChI: InChI=1S/C8H6N2O3/c1-13-8-6(5-9)3-2-4-7(8)10(11)12/h2-4H,1H3
• InChI Key: FSYULSNQWMXUNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1[N+](=O)[O-])C#N
• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.14 g/mol

Description

2-Methoxy-3-nitrobenzonitrile is a chemical compound with the molecular formula C₈H₆N₂O₃ . It appears as a light yellow solid and has a molecular weight of 178.15 g/mol . The IUPAC name for this compound is 2-methoxy-3-nitrobenzonitrile .

Physical And Chemical Properties Analysis

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Key Compounds : 2-Methoxy-3-nitrobenzonitrile serves as a useful intermediate in the synthesis of complex molecules. For example, its derivatives have been synthesized from vanillin, contributing to the synthesis of significant compounds like maytansine (Sun & Kao, 1981).
• Hydrogenation Processes : Studies have explored the hydrogenation of nitrobenzonitriles using catalysts like Raney nickel, highlighting the critical role of the position of substituents like nitro groups relative to nitrile groups (Koprivova & Červený, 2008).

Material Properties and Physical Chemistry

• Thermophysical Properties : Research on nitrobenzonitriles, including 2-methoxy-3-nitrobenzonitrile, has involved the study of their heat capacities and enthalpies of transitions, providing insights into their physical behavior under varying temperatures (Jiménez et al., 2002).
• Structural Analysis and Reactivity : The molecular structures and reactivity of nitrobenzonitriles have been analyzed, revealing how electron-withdrawing effects and steric interactions influence their chemical properties (Chen & Chieh, 2002).

Pharmaceutical Applications

• Medicinal Chemistry and Drug Synthesis : Nitrobenzonitriles, including derivatives similar to 2-methoxy-3-nitrobenzonitrile, are utilized in the synthesis of pharmaceuticals like Gefitinib, showcasing their importance in drug development (Jin et al., 2005).

Catalysis and Organic Chemistry

• Catalytic Reactions : Research has focused on using nitrobenzonitriles in various catalytic reactions, such as decarboxylative cyanation, which transforms simple raw materials into value-added aryl nitriles (Fu et al., 2020).
• Role in Complex Reactions : 2-Methoxy-3-nitrobenzonitrile derivatives have been involved in complex organic reactions like the Diels–Alder reactions, demonstrating their versatility in synthesizing diverse organic compounds (Ibata et al., 1986).

Environmental and Atmospheric Studies

• Atmospheric Chemistry : Studies involving methoxyphenols, structurally similar to 2-methoxy-3-nitrobenzonitrile, have examined their reaction with atmospheric agents like hydroxyl radicals. This research is crucial for understanding the environmental impact of such compounds (Lauraguais et al., 2014).

Safety and Hazards

Refer to the provided Material Safety Data Sheet (MSDS) for detailed safety information.